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These application notes provide a detailed overview and experimental protocols for plasmid

curing, a fundamental technique to investigate the role of plasmids in vancomycin resistance.

By eliminating plasmids from bacterial strains, researchers can ascertain whether resistance

determinants are located on these extrachromosomal elements and subsequently study the

mechanisms involved.

Introduction to Plasmid Curing and Vancomycin
Resistance
Vancomycin is a critical last-resort antibiotic for treating severe Gram-positive bacterial

infections. However, the emergence and spread of vancomycin-resistant strains, particularly

Enterococcus species (VRE) and Staphylococcus aureus (VRSA), pose a significant threat to

public health.[1] In many clinical isolates, high-level vancomycin resistance is mediated by

gene clusters, such as the vanA operon, which are often located on mobile genetic elements

like plasmids.[1][2] These plasmids can be transferred between bacteria through horizontal

gene transfer, facilitating the rapid dissemination of resistance.

Plasmid curing is the process of eliminating plasmids from a bacterial host.[3] This technique is

invaluable for confirming the plasmid-borne nature of a specific trait, such as antibiotic

resistance. By comparing the phenotype of the wild-type (plasmid-containing) strain with its

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1140642?utm_src=pdf-interest
https://www.scienceopen.com/hosted-document?doi=10.18527/2500-2236-2019-6-1-37-42
https://www.scienceopen.com/hosted-document?doi=10.18527/2500-2236-2019-6-1-37-42
https://pmc.ncbi.nlm.nih.gov/articles/PMC7884279/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6199537/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cured (plasmid-lacking) derivative, researchers can directly attribute the resistance mechanism

to the presence of the plasmid. Common methods for plasmid curing involve the use of

chemical agents that interfere with plasmid replication or segregation.[3][4]

Data Presentation: Efficacy of Curing Agents
The efficacy of plasmid curing can be quantified by the curing efficiency (the percentage of

cells that have lost the plasmid) and the resulting change in the Minimum Inhibitory

Concentration (MIC) of vancomycin. The following tables summarize quantitative data from

various studies.

Curing Agent Bacterial Species
Curing Efficiency
(%)

Reference

Ethidium Bromide
Staphylococcus

aureus

~20% (after 10-12

hours)
[5]

Acridine Orange
Vibrio

parahaemolyticus

Not specified, but

successful

Sodium Dodecyl

Sulfate (SDS)

Pseudomonas

aeruginosa

Variable (0-100%

depending on

antibiotic)

[6]

Elevated Temperature
Pseudomonas

aeruginosa
55-100% [6]
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Bacterial
Strain

Curing
Agent

Vancomyci
n MIC
Before
Curing
(µg/mL)

Vancomyci
n MIC After
Curing
(µg/mL)

Fold
Change in
MIC

Reference

Enterococcus

faecalis
Not Specified >256 4 >64

Clostridioides

difficile

Plasmid

Transfer

(Acquisition)

<1 8
8-fold

increase
[7]

Klebsiella sp.

5% SDS +

Acridine

Orange

Resistant

Sensitive

(Specific

value not

provided)

N/A [8]

Pseudomona

s aeruginosa

0.5-0.7%

SDS
Resistant

Sensitive

(Specific

value not

provided)

N/A [9]

Experimental Protocols
Detailed methodologies for the most common plasmid curing techniques are provided below. It

is crucial to first determine the sub-inhibitory concentration of the curing agent for the specific

bacterial strain being studied. This is the highest concentration that permits bacterial growth.

Protocol for Plasmid Curing with Acridine Orange
Acridine orange is an intercalating agent that interferes with plasmid replication.[3] This

protocol is adapted for use with vancomycin-resistant enterococci.

Materials:

Vancomycin-resistant Enterococcus strain

Brain Heart Infusion (BHI) broth and agar
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Acridine orange stock solution (1 mg/mL, filter-sterilized and protected from light)

Vancomycin stock solution

Sterile culture tubes, petri dishes, and micropipette tips

Incubator shaker

Procedure:

Determine Sub-inhibitory Concentration:

Prepare a series of BHI broth tubes with increasing concentrations of acridine orange

(e.g., 10, 25, 50, 100 µg/mL).

Inoculate each tube with a fresh overnight culture of the vancomycin-resistant

Enterococcus strain (diluted 1:100).

Incubate at 37°C with shaking for 24 hours.

The highest concentration of acridine orange that allows visible growth is the sub-inhibitory

concentration.

Curing Procedure:[3]

Inoculate 5 mL of BHI broth containing the predetermined sub-inhibitory concentration of

acridine orange with 50 µL of an overnight culture of the resistant strain.[3]

Incubate the culture at 37°C for 24-48 hours with agitation, ensuring the culture is

protected from light as acridine orange is light-sensitive.[3]

Isolation of Cured Colonies:

After incubation, prepare serial dilutions of the culture in sterile saline.

Plate 100 µL of appropriate dilutions onto BHI agar plates without vancomycin.

Incubate at 37°C for 24 hours.
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Screening for Vancomycin Susceptibility:

Replica-plate the colonies from the BHI agar plates onto BHI agar plates containing

vancomycin at the original resistance concentration.

Colonies that fail to grow on the vancomycin-containing plates are potential cured

derivatives.

Protocol for Plasmid Curing with Ethidium Bromide
Ethidium bromide is another intercalating agent that preferentially inhibits the replication of

plasmid DNA.[1] This protocol is suitable for Staphylococcus aureus.

Materials:

Vancomycin-resistant Staphylococcus aureus strain

Tryptic Soy Broth (TSB) and Tryptic Soy Agar (TSA)

Ethidium bromide stock solution (1 mg/mL, handle with extreme care as it is a potent

mutagen)

Vancomycin stock solution

Sterile culture tubes, petri dishes, and micropipette tips

Incubator shaker

Procedure:

Determine Sub-inhibitory Concentration:

Follow the same procedure as for acridine orange, using TSB and ethidium bromide at

concentrations ranging from 0.1 to 0.5 mg/ml.[1]

Curing Procedure:[1]

Inoculate a flask containing TSB with the sub-inhibitory concentration of ethidium bromide

with an overnight culture of the resistant S. aureus strain.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.scienceopen.com/hosted-document?doi=10.18527/2500-2236-2019-6-1-37-42
https://www.scienceopen.com/hosted-document?doi=10.18527/2500-2236-2019-6-1-37-42
https://www.scienceopen.com/hosted-document?doi=10.18527/2500-2236-2019-6-1-37-42
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate at 37°C for 18-24 hours with constant agitation.[10]

Isolation and Screening of Cured Colonies:

Follow the same procedure as for acridine orange, plating on TSA plates.

Screen for loss of vancomycin resistance by replica plating onto TSA plates containing

vancomycin.

Protocol for Plasmid Curing with Sodium Dodecyl
Sulfate (SDS)
SDS is an anionic detergent that is thought to disrupt the association of plasmids with the cell

membrane, leading to their elimination.

Materials:

Vancomycin-resistant bacterial strain

Luria-Bertani (LB) broth and agar

10% (w/v) SDS solution, filter-sterilized

Vancomycin stock solution

Sterile culture tubes, petri dishes, and micropipette tips

Incubator shaker

Procedure:

Determine Sub-inhibitory Concentration:

Prepare LB broth tubes with varying concentrations of SDS (e.g., 0.1%, 0.5%, 1%, 2%

w/v).

Inoculate with the resistant strain and incubate to determine the highest concentration that

permits growth.
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Curing Procedure:

Inoculate LB broth containing the sub-inhibitory concentration of SDS with an overnight

culture of the resistant strain.

Incubate at 37°C for 24 hours with vigorous shaking.

Isolation and Screening of Cured Colonies:

Follow the same procedure as for the other agents, plating on LB agar.

Screen for vancomycin sensitivity by replica plating.
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Caption: VanA-mediated vancomycin resistance signaling pathway.
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Caption: Experimental workflow for plasmid curing and confirmation.
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Confirmation of Plasmid Curing
It is essential to confirm that the observed loss of vancomycin resistance is due to the

elimination of the plasmid and not a result of spontaneous mutation.

5.1. Plasmid DNA Analysis:

Perform plasmid DNA extraction from both the wild-type and the potential cured colonies.

Analyze the extracted DNA by agarose gel electrophoresis. The absence of the plasmid

band in the cured strain, which is present in the wild-type, confirms successful curing.

5.2. Antimicrobial Susceptibility Testing:

Determine the vancomycin MIC for both the wild-type and the cured strains using a

standardized method such as broth microdilution or E-test. A significant decrease in the MIC

for the cured strain confirms that the resistance was plasmid-mediated.

By following these protocols and confirmation steps, researchers can reliably investigate the

role of plasmids in vancomycin resistance, providing valuable insights for the development of

novel therapeutic strategies to combat antibiotic-resistant bacteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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